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For researchers, scientists, and drug development professionals, the reproducibility of data

analysis is a cornerstone of rigorous scientific inquiry. In qualitative research, this means

ensuring that the analytical process is transparent, systematic, and can be followed by others

to reach similar conclusions. This guide provides a comparative overview of TAMS Analyzer

and its leading alternatives—NVivo, ATLAS.ti, and MAXQDA—with a focus on the features and

methodologies that support the reproducibility of qualitative data analysis.

Executive Summary
Qualitative data analysis software (QDAS) plays a crucial role in managing and analyzing non-

numerical data. While TAMS Analyzer offers a free, open-source solution, commercial

packages like NVivo, ATLAS.ti, and MAXQDA provide more extensive features for teamwork,

inter-coder reliability assessment, and comprehensive project management. The choice of

software can significantly impact the efficiency and transparency of the research process,

thereby influencing the reproducibility of the findings. This guide will delve into a feature-based

comparison, outline experimental protocols for ensuring reproducibility, and visualize the typical

data analysis workflow.
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The reproducibility of qualitative analysis is enhanced by features that promote consistency

among researchers, provide a clear audit trail of the analytical process, and allow for the

systematic comparison of coding. The following table summarizes key features of TAMS

Analyzer and its alternatives that contribute to a reproducible workflow.
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Feature TAMS Analyzer NVivo ATLAS.ti MAXQDA

Inter-Coder

Reliability (ICR) /

Inter-Rater

Reliability (IRR)

Not explicitly

built-in. Requires

manual

comparison of

coded files.

Built-in coding

comparison

queries to

calculate Kappa

coefficients and

percentage

agreement.[1]

Inter-coder

agreement tool

to compare

coding and

calculate

agreement.

Dedicated

"Intercoder

Agreement"

function to

compare coders'

work and

calculate

percentage of

agreement and

Kappa.[2][3]

Teamwork &

Collaboration

Multi-user

capabilities are

available but

require careful

manual

management of

project files.[4]

NVivo

Collaboration

Server and

Collaboration

Cloud for real-

time team

collaboration on

projects.[5][6]

Supports team

collaboration with

features for

merging projects

and comparing

work.[7]

MAXQDA

supports

teamwork by

allowing users to

work on the

same project and

provides user

management

features.

Audit Trail &

Memoing

Supports

memoing to

document

analytical

decisions.

Extensive

memoing,

annotation, and

linking features

to create a

detailed audit

trail.

Comprehensive

memoing and

commenting

features that can

be linked to data

segments and

codes.

Advanced

memoing system

with different

types of memos

(e-g., code

memos,

document

memos) to

document the

research

process.[8]

Reporting & Data

Export

Can extract and

save coded

information for

further analysis

A wide range of

options for

exporting data,

Flexible reporting

and export

options for data

Comprehensive

reporting and

export

functionalities,
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in other

programs.

reports, and

visualizations.[9]

and analysis

results.

including the

ability to export

data to statistical

software.

User

Management

No built-in user

management.

User profiles to

track the work of

individual team

members.

User

management

features to

differentiate the

work of different

coders.

User roles and

permissions to

manage team

access and track

individual

contributions.

Operating

System

Primarily for

macOS, with a

Linux version

also available.[1]

Windows and

macOS versions

are available.[6]

Available for

Windows,

macOS, and has

a web-based

version.[7][10]

Available for

Windows and

macOS.

Licensing
Open-source and

free to use.[1]

Commercial

license with

different tiers and

student licenses

available.[5]

Commercial

license with

various options

for students,

academics, and

organizations.[7]

Commercial

license with

different versions

and licensing

models.

Experimental Protocols for Reproducible Qualitative
Data Analysis
To ensure the reproducibility of qualitative data analysis, a systematic and well-documented

approach is essential. The following protocol outlines key steps that can be applied when using

any of the discussed software.

1. Development of a Detailed Codebook:

Objective: To create a clear and comprehensive set of codes with definitions and examples

to ensure consistent application by all coders.

Procedure:
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A subset of the data is independently coded by two or more researchers to identify initial

themes.

The researchers then meet to discuss their codes, resolve discrepancies, and develop a

consensus on a preliminary codebook.

The codebook should include for each code: a clear name, a detailed definition, inclusion

and exclusion criteria, and an example of its application from the data.

The codebook is iteratively refined as more data is coded and new themes emerge.

2. Inter-Coder Reliability (ICR) Testing:

Objective: To quantitatively assess the degree of agreement between different coders.

Procedure:

A sample of the data is coded independently by at least two coders using the established

codebook.

The coded data is then compared using the software's ICR function (for NVivo, ATLAS.ti,

MAXQDA) or through manual comparison (for TAMS Analyzer).

Calculate an agreement statistic (e.g., percentage agreement, Cohen's Kappa). A

commonly accepted threshold for good agreement is a Kappa value of 0.8 or higher.

Discuss and resolve any disagreements in coding to further refine the codebook and

ensure a shared understanding of the codes.

Repeat the ICR testing process until a satisfactory level of agreement is achieved.

3. Maintaining a Detailed Audit Trail:

Objective: To document all analytical decisions and processes to ensure transparency.

Procedure:
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Use the memoing and annotation features of the software to record thoughts,

interpretations, and decisions made during the analysis.

Memos should be dated and linked to specific documents, codes, or data segments.

Document any changes made to the codebook, including the rationale for those changes.

Keep a research journal to reflect on the research process and any potential biases.

Visualizing the Data Analysis Workflow
The following diagrams, created using the DOT language for Graphviz, illustrate a typical

workflow for qualitative data analysis that promotes reproducibility, and a more specific

workflow for conducting an inter-coder reliability check.
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Preparation

Analysis & Refinement

Output & Reporting

1. Data Collection
(Interviews, Documents, etc.)

2. Data Import into QDAS

3. Initial Codebook Development

4. Systematic Coding of Data

5. Inter-Coder Reliability Check

Iterative Process

7. Thematic Analysis & Interpretation

6. Codebook Refinement 8. Reporting of Findings

9. Documentation of Audit Trail
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Inter-Coder Reliability Protocol

1. Select Data Sample for ICR

2a. Coder 1 Applies Codes 2b. Coder 2 Applies Codes

3. Compare Coding in Software

4. Calculate Agreement Statistic
(e.g., Kappa)

5. Discuss Disagreements

7. Repeat if Necessary

Low Agreement

6. Refine Codebook Low Agreement

Low Agreement
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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